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Abstract
Dodoviscin I, a prenylated flavonoid isolated from Dodonaea viscosa, has garnered interest

for its potential therapeutic properties. Accurate and precise quantification of this compound in

plant extracts and biological matrices is crucial for research, quality control, and

pharmacokinetic studies. This document provides detailed protocols for the quantification of

Dodoviscin I using High-Performance Liquid Chromatography with UV detection (HPLC-UV)

and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). As no specific

validated method for Dodoviscin I exists in the public domain, the following protocols have

been adapted from established and validated methods for structurally similar flavonoids,

particularly kaempferol and its derivatives.

Introduction to Analytical Methodologies
The quantification of specific flavonoids like Dodoviscin I from complex matrices such as plant

extracts requires robust and sensitive analytical techniques. The choice of method often

depends on the required sensitivity, selectivity, and the available instrumentation.

High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector is a

widely used technique for the quantification of flavonoids. It offers good resolution and

sensitivity for compounds with chromophores, such as the flavonoid ring system. This

method is cost-effective and suitable for routine quality control.
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides superior

sensitivity and selectivity compared to HPLC-UV. By monitoring specific precursor-to-product

ion transitions, LC-MS/MS can accurately quantify target analytes even at very low

concentrations and in complex matrices, minimizing interferences.

Experimental Workflow Overview
The general workflow for the quantification of Dodoviscin I from a plant source involves

several key steps, from sample collection to data analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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